Cas no 1261863-84-6 (2-Chloro-3-(2-(trifluoromethoxy)phenyl)pyridine-6-acetic acid)

• Product Name: 2-Chloro-3-(2-(trifluoromethoxy)phenyl)pyridine-6-acetic acid
• CAS No: 1261863-84-6
• MF: C₁₄H₉ClF₃NO₃
• MW: 331.67437338829
• CID: 4987459
• Update Time: 2025-06-14

2-Chloro-3-(2-(trifluoromethoxy)phenyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(2-(trifluoromethoxy)phenyl)pyridine-6-acetic acid

• Inchi： 1S/C14H9ClF3NO3/c15-13-10(6-5-8(19-13)7-12(20)21)9-3-1-2-4-11(9)22-14(16,17)18/h1-6H,7H2,(H,20,21)
• InChI Key： XBXBVGIMMXUJBM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(CC(=O)O)=N1)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 394
• XLogP3: 4.1
• Topological Polar Surface Area: 59.4

Additional information on 2-Chloro-3-(2-(trifluoromethoxy)phenyl)pyridine-6-acetic acid

Comprehensive Overview of 2-Chloro-3-(2-(trifluoromethoxy)phenyl)pyridine-6-acetic acid (CAS No. 1261863-84-6)

The compound 2-Chloro-3-(2-(trifluoromethoxy)phenyl)pyridine-6-acetic acid (CAS No. 1261863-84-6) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethoxy group and a chloro-substituted pyridine core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting inflammatory pathways and metabolic disorders.

One of the key reasons for the growing attention toward 2-Chloro-3-(2-(trifluoromethoxy)phenyl)pyridine-6-acetic acid is its relevance in medicinal chemistry. The trifluoromethoxy moiety is known to enhance the metabolic stability and bioavailability of drug candidates, a feature highly sought after in modern pharmaceutical development. Additionally, the chloro-substituted pyridine ring provides a versatile scaffold for further functionalization, enabling the creation of derivatives with tailored properties.

In the context of agrochemical innovation, this compound has shown promise as a precursor for crop protection agents. The trifluoromethoxy group is often associated with improved pesticidal activity, making it a focal point for researchers developing next-generation sustainable agrochemicals. With increasing global demand for eco-friendly pest control solutions, compounds like 2-Chloro-3-(2-(trifluoromethoxy)phenyl)pyridine-6-acetic acid are gaining traction in the industry.

From a synthetic chemistry perspective, the compound’s CAS No. 1261863-84-6 serves as a critical identifier for researchers sourcing high-purity materials. Its synthesis typically involves multi-step reactions, including cross-coupling and functional group transformations, which are areas of active investigation. Recent advancements in catalytic methods have improved the efficiency of producing such complex molecules, aligning with the broader trend toward green chemistry and atom economy.

The compound’s potential extends to material science, where its aromatic and heterocyclic structure could contribute to the development of advanced polymers or electronic materials. As industries explore alternatives to traditional petrochemical-derived products, 2-Chloro-3-(2-(trifluoromethoxy)phenyl)pyridine-6-acetic acid may play a role in enabling sustainable material innovations.

Given the rising interest in personalized medicine and precision agriculture, the demand for specialized intermediates like 2-Chloro-3-(2-(trifluoromethoxy)phenyl)pyridine-6-acetic acid is expected to grow. Researchers and manufacturers are actively exploring its applications, driven by the need for high-performance compounds that meet stringent regulatory and environmental standards. This aligns with broader societal trends toward healthier living and sustainable practices.

In summary, 2-Chloro-3-(2-(trifluoromethoxy)phenyl)pyridine-6-acetic acid (CAS No. 1261863-84-6) represents a versatile and valuable compound with wide-ranging applications. Its significance in drug discovery, agrochemical development, and material science underscores its potential to address some of today’s most pressing challenges. As research continues to uncover new uses for this molecule, its role in advancing scientific innovation will likely expand further.